Cas no 478836-02-1 (N-Cyclopentyl-1H-indazol-5-amine)

• Product Name: N-Cyclopentyl-1H-indazol-5-amine
• CAS No: 478836-02-1
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1040122
• PubChem ID: 22933516
• Update Time: 2025-10-29

N-Cyclopentyl-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-Cyclopentyl-1H-indazol-5-amine
• DTXSID90629067
• DB-070879
• 478836-02-1
• SCHEMBL5413532

• MDL： MFCD12121358
• Inchi： 1S/C12H15N3/c1-2-4-10(3-1)14-11-5-6-12-9(7-11)8-13-15-12/h5-8,10,14H,1-4H2,(H,13,15)
• InChI Key： AUZRGZAYPCMGRP-UHFFFAOYSA-N
• SMILES： N(C1C=CC2=C(C=NN2)C=1)C1CCCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N-Cyclopentyl-1H-indazol-5-amine

Comprehensive Overview of N-Cyclopentyl-1H-indazol-5-amine (CAS No. 478836-02-1): Properties, Applications, and Research Insights

N-Cyclopentyl-1H-indazol-5-amine (CAS No. 478836-02-1) is a specialized organic compound belonging to the indazole derivatives family. Its unique molecular structure, featuring a cyclopentyl group attached to the nitrogen atom of the 1H-indazol-5-amine backbone, makes it a subject of significant interest in pharmaceutical and biochemical research. This compound is often explored for its potential as a kinase inhibitor scaffold or as a building block in drug discovery programs targeting inflammation, oncology, and metabolic disorders.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified the demand for structurally diverse compounds like N-Cyclopentyl-1H-indazol-5-amine. Researchers frequently search for "indazole derivatives in cancer therapy" or "small molecule modulators of protein kinases," highlighting its relevance in modern medicinal chemistry. The compound’s CAS number 478836-02-1 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and academic publications.

The synthesis of N-Cyclopentyl-1H-indazol-5-amine typically involves multi-step organic reactions, including cyclization and N-alkylation protocols. Its physicochemical properties—such as moderate lipophilicity and hydrogen-bonding capacity—make it suitable for optimizing bioavailability in drug candidates. Computational studies often leverage its molecular docking potential to predict interactions with biological targets like BRD4 or CDK enzymes, topics frequently queried in cheminformatics platforms.

Beyond pharmaceuticals, CAS 478836-02-1 is investigated in material science for designing fluorescent probes or coordination polymers. Its aromatic indazole core contributes to π-stacking interactions, a feature exploited in supramolecular chemistry. Environmental and toxicity profiles of this compound remain under study, aligning with growing public interest in "green chemistry alternatives" and "sustainable synthetic routes."

In summary, N-Cyclopentyl-1H-indazol-5-amine exemplifies the intersection of structural versatility and therapeutic potential. Its applications span from precision medicine to advanced materials, reflecting broader scientific priorities like personalized healthcare and nanotechnology. As research evolves, this compound may unlock novel pathways in targeted drug delivery or biomarker detection, addressing pressing questions in today’s life sciences landscape.